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Abstract
This application note details a robust and sensitive method for the qualitative and quantitative

analysis of trielaidin, a triglyceride, using Liquid Chromatography coupled with Atmospheric

Pressure Chemical Ionization Mass Spectrometry (LC-APCI-MS). Trielaidin, as a non-polar

lipid, is well-suited for APCI, which provides reliable ionization and characteristic fragmentation

patterns crucial for its identification and quantification. This document provides a

comprehensive protocol, from sample preparation to data analysis, and includes expected

mass spectrometry data and performance characteristics.

Introduction
Triacylglycerols (TAGs) are the primary components of fats and oils and serve as a major

energy storage form in biological systems. The analysis of specific TAGs, such as trielaidin
(glyceryl trielaidate), is essential in various fields including nutrition, lipidomics, and drug

development. Trielaidin is the triglyceride of elaidic acid, the trans isomer of oleic acid.

Atmospheric Pressure Chemical Ionization (APCI) is a highly effective ionization technique for

the analysis of non-polar to medium-polarity compounds that are not readily ionized by

electrospray ionization (ESI).[1] APCI generates gas-phase ions from the analyte, typically

resulting in a protonated molecule [M+H]⁺ and characteristic fragment ions, which are
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invaluable for structural elucidation.[1] This note presents a detailed methodology for the

analysis of trielaidin by LC-APCI-MS.

Experimental Protocols
Sample Preparation
A stock solution of trielaidin is prepared by accurately weighing the standard and dissolving it

in an appropriate solvent.

Standard Preparation:

Prepare a stock solution of trielaidin at a concentration of 1 mg/mL in chloroform.

Perform serial dilutions of the stock solution with isopropanol (IPA) to create a series of

calibration standards with concentrations ranging from 1 µg/mL to 100 µg/mL.[2]

For analysis of trielaidin in a biological matrix, a suitable extraction method, such as

liquid-liquid extraction or solid-phase extraction, should be employed.

Liquid Chromatography (LC) Conditions
A reversed-phase HPLC method is employed for the separation of trielaidin.
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Parameter Value

HPLC System Agilent 1100 Series or equivalent

Column Hypersil MOS (C8), 200 mm × 2.1 mm, 5 µm

Mobile Phase A
60:40 Water:Isopropanol + 25 mM Ammonium

Formate

Mobile Phase B
10:10:80 Water:Isopropanol:n-Butanol + 25 mM

Ammonium Formate

Gradient

Start with a suitable percentage of B, ramp up to

elute trielaidin, followed by a re-equilibration

step.

Flow Rate 0.5 mL/min

Column Temperature 40 °C

Injection Volume 10 µL

APCI-Mass Spectrometry (MS) Conditions
The mass spectrometer is operated in positive ion mode to detect the protonated trielaidin
molecule and its fragments.
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Parameter Value

Mass Spectrometer Triple Quadrupole or Ion Trap with APCI source

Ionization Mode Positive

Nebulizer Pressure 40 psi

Vaporizer Temperature 400 °C

Drying Gas Flow 5 L/min

Drying Gas Temperature 350 °C

Capillary Voltage 3500 V

Corona Current 4 µA

Scan Range m/z 150-1000

Data Presentation
APCI-MS Fragmentation of Trielaidin
In positive ion APCI-MS, trielaidin (C₅₇H₁₀₄O₆, Molar Mass: 885.48 g/mol ) primarily forms a

protonated molecule [M+H]⁺. A characteristic and often abundant fragment ion is observed,

corresponding to the neutral loss of one of the elaidic acid chains, resulting in a diacylglycerol-

like fragment [M+H-RCOOH]⁺.[1]

Ion Description Chemical Formula of Ion Calculated m/z

Protonated Molecule [C₅₇H₁₀₅O₆]⁺ 885.8

Diacylglycerol Fragment [C₃₉H₇₃O₄]⁺ 603.5

Quantitative Performance
The method should be validated for its quantitative performance. The following table

summarizes the expected performance characteristics.
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Parameter Expected Value

Linearity (R²) > 0.99

Limit of Detection (LOD) on-column 24 pg

Limit of Quantitation (LOQ) To be determined experimentally

Precision (%RSD) < 15%

Accuracy (% Recovery) 85-115%

Mandatory Visualizations
Experimental Workflow
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Caption: Experimental workflow for the analysis of Trielaidin.

Metabolic Fate of Dietary Triacylglycerols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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